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Compound of Interest

Compound Name: Isopersin

Cat. No.: B15562188

Currently, there is a significant lack of documented applications for isopersin in the field of
natural product chemistry. Scientific literature primarily focuses on its initial isolation and a
limited assessment of its biological activity, with no substantial follow-up research into its use in
synthesis or as a tool for drug discovery.

Isopersin, a natural product identified as (12Z,15Z)-1-hydroxy-4-oxo-heneicosa-12,15-dien-2-
yl acetate, was first isolated from the oil cells of avocado idioblasts.[1][2][3] It is a structural
isomer of persin, another compound found in avocados.[1][2][3] However, unlike persin, which
has demonstrated biological effects, isopersin has shown a lack of activity in the specific
assays conducted.

Biological Activity and Stability

Research has shown that in artificial diet bioassays, isopersin had no discernible effect on the
survival or growth of early-instar beet armyworm (Spodoptera exigua) larvae.[1][2][3] This is in
contrast to its isomer, persin, which was found to inhibit larval growth at equivalent
concentrations.[1][2][3]

A key characteristic of isopersin that may limit its applicability is its instability. The compound
has been observed to readily isomerize to the more stable persin.[1][2][3] Furthermore,
isopersin is labile in acidic conditions, undergoing rapid rearrangement to form an alkylfuran.
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Due to the limited research and the absence of reported applications for isopersin in natural
product synthesis or as a bioactive compound, detailed application notes and experimental
protocols cannot be provided at this time. The available data is insufficient to generate
meaningful tables of quantitative data or diagrams of signaling pathways and experimental
workflows. Further research would be necessary to uncover any potential roles for isopersin in
natural product chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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